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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and dosage guidelines for the use of NNC
26-9100, a selective somatostatin receptor subtype-4 (sst4) agonist, in cell culture experiments.

The information is intended to guide researchers in utilizing this compound for studies related

to neuroinflammation, Alzheimer's disease, and other neurological disorders.

Introduction
NNC 26-9100 is a potent and selective non-peptide agonist for the somatostatin receptor

subtype-4 (sst4).[1][2] Its ability to modulate microglial activity makes it a valuable tool for

investigating neuroinflammatory pathways and potential therapeutic strategies for

neurodegenerative diseases.[3][4][5] In cell culture, NNC 26-9100 has been shown to increase

the survival of microglial cells, enhance the phagocytosis of amyloid-β (Aβ), and reduce the

production of nitric oxide in response to inflammatory stimuli.[3][4][5][6]

Mechanism of Action
NNC 26-9100 exerts its effects by binding to and activating the sst4 receptor, a G-protein

coupled receptor.[7] This activation leads to the inhibition of adenylyl cyclase, resulting in a

decrease in intracellular cyclic AMP (cAMP) levels.[6] This signaling cascade is believed to

mediate the observed cellular effects, including increased cell survival and modulation of

inflammatory responses.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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